Cas no 941954-21-8 (4-chloro-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide)

• Product Name: 4-chloro-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide
• CAS No: 941954-21-8
• MF: C₂₁H₂₃ClN₂O₂
• MW: 370.872524499893
• CID: 5854962
• PubChem ID: 16927190
• Update Time: 2025-11-01

4-chloro-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-chloro-N-[1,2,3,4-tetrahydro-1-(3-methylbutyl)-2-oxo-6-quinolinyl]-
• 941954-21-8
• 4-chloro-N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide
• F2384-0515
• 4-chloro-N-[1-(3-methylbutyl)-2-oxo-3,4-dihydroquinolin-6-yl]benzamide
• 4-chloro-N-[1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]benzamide
• AKOS024645164
• 4-chloro-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide

• Inchi： 1S/C21H23ClN2O2/c1-14(2)11-12-24-19-9-8-18(13-16(19)5-10-20(24)25)23-21(26)15-3-6-17(22)7-4-15/h3-4,6-9,13-14H,5,10-12H2,1-2H3,(H,23,26)
• InChI Key： IKSABSQIWLVYSS-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCC(=O)N2CCC(C)C)(=O)C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 370.1448057g/mol
• Monoisotopic Mass: 370.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.227±0.06 g/cm3(Predicted)
• Boiling Point: 520.6±50.0 °C(Predicted)
• pka: 12.58±0.20(Predicted)

Additional information on 4-chloro-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide

Recent Advances in the Study of 4-chloro-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide (CAS: 941954-21-8)

The compound 4-chloro-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide (CAS: 941954-21-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique tetrahydroquinoline scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in preclinical models.

One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. Researchers have identified that 4-chloro-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide exhibits selective binding affinity towards certain protein targets, which are implicated in inflammatory and oncogenic processes. This selectivity makes it a valuable candidate for further development as a targeted therapeutic agent. Structural-activity relationship (SAR) studies have been conducted to refine the compound's potency and reduce off-target effects.

In a recent publication in the Journal of Medicinal Chemistry, a team of researchers reported the synthesis and evaluation of derivatives of 4-chloro-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide. The study highlighted the importance of the chloro and benzamide substituents in enhancing the compound's bioactivity. Pharmacokinetic analyses revealed favorable absorption and distribution profiles, suggesting potential for oral administration. Furthermore, in vitro and in vivo assays demonstrated significant anti-proliferative effects in cancer cell lines, with minimal cytotoxicity to normal cells.

Another study, published in Bioorganic & Medicinal Chemistry Letters, explored the compound's anti-inflammatory properties. The researchers found that 4-chloro-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide effectively inhibits key inflammatory mediators, such as NF-κB and COX-2, in a dose-dependent manner. These findings suggest its potential utility in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. The study also noted the compound's ability to modulate immune responses, further broadening its therapeutic scope.

Despite these promising results, challenges remain in the development of 4-chloro-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide as a clinical candidate. Issues such as metabolic stability, solubility, and potential drug-drug interactions need to be addressed through further optimization and formulation studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into the next stages of drug development.

In conclusion, the recent research on 4-chloro-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide (CAS: 941954-21-8) underscores its potential as a versatile therapeutic agent. Continued investigation into its mechanisms, coupled with structural optimization, will be crucial in realizing its full clinical potential. The compound represents a promising avenue for the development of novel treatments for cancer and inflammatory diseases, highlighting the importance of interdisciplinary research in advancing chemical biology and pharmaceutical sciences.